Cas no 1875662-45-5 (4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide
• CAS No: 1875662-45-5
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 5851936
• PubChem ID: 165482448
• Update Time: 2025-05-26

4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1875662-45-5
• EN300-1106321
• 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide

• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-5-13-4-6(10)7(12-13)8(11)14/h4H,5,10H2,1-3H3,(H2,11,14)
• InChI Key： XFYFKIDDBFGOFC-UHFFFAOYSA-N
• SMILES： O(CN1C=C(C(C(N)=O)=N1)N)C(C)(C)C

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 96.2Ų

Additional information on 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide

Introduction to 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide (CAS No. 1875662-45-5)

4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1875662-45-5, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The presence of an amino group at the 4-position and a tert-butoxy-methyl substituent at the 1-position, along with a carboxamide moiety at the 3-position, contributes to its complex reactivity and biological activity.

The pyrazole scaffold is widely recognized for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural features of 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide make it a promising candidate for further investigation in these areas. Recent studies have highlighted the importance of pyrazole derivatives in the development of novel therapeutic agents. For instance, modifications at the 3-position of the pyrazole ring have been shown to enhance binding affinity to biological targets, making compounds like 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide valuable in structure-based drug design.

In addition to its structural significance, 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide exhibits interesting chemical properties that make it suitable for synthetic applications. The tert-butoxy-methyl group provides a protective effect, allowing for selective functionalization at other sites on the molecule. This characteristic is particularly useful in multi-step synthetic routes where regioselectivity is crucial. Furthermore, the carboxamide functionality can participate in hydrogen bonding interactions, which are essential for stabilizing protein-ligand complexes. These interactions are critical for designing molecules with high specificity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide with greater accuracy. Molecular docking studies have shown that this compound can interact with various enzymes and receptors involved in disease pathways. For example, preliminary data suggest that it may inhibit certain kinases associated with cancer progression. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents. The ability to computationally model interactions has significantly accelerated the drug discovery process, making compounds like 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide more accessible for experimental validation.

The synthesis of 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the amino group at the 4-position typically follows a nucleophilic substitution reaction on an appropriately substituted pyrazole precursor. The subsequent installation of the tert-butoxy-methyl group often involves an alkylation reaction under controlled conditions to avoid unwanted side products. Finally, the formation of the carboxamide bond is typically achieved through a coupling reaction between an amine derivative and a carboxylic acid or its activated form.

One of the key challenges in synthesizing 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide is maintaining regioselectivity throughout the process. The pyrazole ring is prone to undergoing various reactions at multiple sites, which can complicate purification and yield optimization. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, have been employed to address these challenges. These methods not only improve efficiency but also enhance the overall quality of the final product.

The pharmacological potential of 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide has prompted several research groups to investigate its effects on cellular models and animal models. In vitro studies have demonstrated its ability to modulate certain biological pathways relevant to inflammation and cancer. For instance, it has been observed that this compound can inhibit inflammatory cytokine production in immune cells, suggesting its potential as an anti-inflammatory agent. Similarly, preliminary animal studies have shown promising results in reducing tumor growth when administered orally or intraperitoneally.

The development of novel drug candidates requires thorough characterization to understand their mechanisms of action and potential side effects. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are essential for confirming molecular structure and purity. These methods provide detailed information about chemical shifts, spin-spin coupling patterns, and fragmentation behaviors, ensuring that 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide meets stringent quality standards before proceeding to further testing.

The future prospects for 4-amino-1-[(tert-butoxy)methyl]-1H-pyrazole-3-carboxamide are promising given its unique structural features and demonstrated biological activity. Ongoing research aims to explore additional derivatives that may enhance its therapeutic potential while minimizing any adverse effects. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. As computational tools continue to evolve, they will play an increasingly important role in guiding synthetic strategies and predicting biological outcomes.

In conclusion,4-amino--{[tert--butoxy]methyl}--{l--h--pyrazol--e--{3}--carb-o-xam ide} (CAS No.--1875662--45--5) represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture and multifaceted functionality . Its potential applications in drug discovery , particularly as an anti-inflammatory or anticancer agent , make it a subject of intense scientific interest . With continued research , this compound holds great promise for contributing to novel therapeutic strategies .